Szaibelyite (Mg(HBO3))

• CAS No.: 13768-64-4
• Molecular Formula: C13H19NO4

Description

Contextualization within Magnesium Borate (B1201080) Mineralogy

Szaibelyite is a member of the borate mineral class, specifically a basic magnesium borate with the chemical formula MgBO₂(OH). britannica.com It is chemically similar to its manganese analogue, sussexite, and forms a series with it. britannica.commindat.org The structure of borate minerals is characterized by either triangular BO₃ or tetrahedral BO₄ units, which can link to form complex networks. britannica.com

Geologically, szaibelyite is found in a variety of environments rich in magnesium and boron. le-comptoir-geologique.com These include:

Magnesian skarns: Formed at the contact between igneous intrusions and magnesium-rich carbonate rocks. mindat.orgclassicgems.netarizona.edu

Metamorphosed dolomites and limestones: Carbonate rocks altered by heat and pressure. le-comptoir-geologique.comwebmineral.com

Serpentinites: Rocks formed by the alteration of ultramafic rocks. le-comptoir-geologique.com

Saline and borate evaporite deposits: Formed from the evaporation of saline water bodies. britannica.comclassicgems.netwebmineral.com

In some locations, szaibelyite is an alteration product of other borate minerals like colemanite, inyoite, and hydroboracite. classicgems.net It is often found in association with a variety of other minerals, including ludwigite, magnetite, brucite, and various silicates. arizona.eduarizona.edu

Historical Trajectory of Discovery and Initial Mineralogical Characterization

Szaibelyite was first discovered in 1861 by mine surveyor Stephen Szaibely (also spelled Sjájbely) in what is now the Băiţa Mining District in Bihor County, Romania. mindat.orggemstones.com The mineral was officially named in his honor by Karl Ferdinand Peters in 1861. mindat.org The type locality for szaibelyite is within the magnesian skarns of the Băiţa mining district, hosted in Mesozoic dolomitic marbles near a granite-granodiorite intrusion. arizona.edu

Historically, there was some confusion regarding its identity, with other names like ascharite (B1175074) and camsellite being used for minerals with the same composition. arizona.edu However, X-ray diffraction studies later confirmed that these were all the same mineral species. arizona.edu The initial characterization of szaibelyite was challenging due to its common fibrous crystal habit. arizona.edu The first single-crystal data were proposed in the mid-20th century, which paved the way for a more detailed understanding of its crystal structure. arizona.edu The IMA (International Mineralogical Association) has approved szaibelyite as a valid mineral species, grandfathered in as it was described prior to 1959. mindat.org

Research Significance in Earth Sciences and Materials Chemistry

In earth sciences , szaibelyite is a key indicator mineral. Its presence provides valuable information about the geological conditions of its formation, particularly regarding the presence of high concentrations of magnesium and boron. le-comptoir-geologique.combritannica.com The study of szaibelyite and its associated minerals helps geologists understand the processes of metamorphism, metasomatism, and the formation of ore deposits. arizona.eduunivie.ac.at For instance, its occurrence in evaporite deposits sheds light on the chemical evolution of ancient saline lakes and seas. britannica.com Furthermore, the study of its crystal chemistry, including the incorporation of other elements like iron, provides insights into the specific geochemical environment of its formation. zrmo.org

In materials chemistry , szaibelyite has garnered interest for several reasons. It serves as a precursor for the synthesis of anhydrous magnesium borates, which have applications as antiwear additives, thermoluminescent phosphors, ferroelastic materials, and electronic ceramics. acs.org Recent research has focused on the hydrothermal synthesis of single-crystal szaibelyite nanobelts. acs.org These nanostructures are being investigated as potential host materials for rare-earth ions, with studies showing that europium-doped szaibelyite nanobelts can exhibit strong red emission, opening up possibilities for new luminescent materials. acs.org The controlled synthesis of szaibelyite nanowhiskers is also an active area of research, exploring their formation mechanisms and potential applications. researchgate.net

Chemical and Physical Properties of Szaibelyite

Property	Value
Chemical Formula	MgBO₂(OH)
Crystal System	Monoclinic
Color	White to light yellow; colorless in transmitted light
Lustre	Silky, Dull
Hardness (Mohs)	3 - 3.5
Specific Gravity	~2.62 - 2.74
Cleavage	None
Fracture	Fibrous, Conchoidal
Streak	White

Data sourced from multiple references. mindat.orgclassicgems.netwebmineral.comgemstones.comnationalgemlab.in

Crystal Structure Data of Szaibelyite

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/a
Unit Cell Parameters	a ≈ 12.58 Å, b ≈ 10.41 Å, c ≈ 3.13 Å, β ≈ 95.9°
Formula Units (Z)	8

Representative data from a refined crystal structure analysis. geoscienceworld.org Slight variations exist in the literature. arizona.eduarizona.eduzrmo.orggeoscienceworld.org

Geological Occurrence and Paragenetic Associations of Szaibelyite Mg Hbo3

Natural Formation Environments and Conditions

Szaibelyite is known to form in a variety of geological settings, each characterized by distinct temperature, pressure, and chemical conditions. These environments include evaporitic settings, magnesian skarns, metasomatic regimes, and hydrothermal alteration systems. classicgems.net

Szaibelyite is an uncommon constituent of marine evaporite deposits. arizona.edu These environments are formed by the evaporation of large bodies of saline water, leading to the precipitation of various salts and minerals. The presence of szaibelyite in these settings indicates a boron-rich brine.

For example, szaibelyite is found in the Windsor Group evaporites in New Brunswick, Canada. webmineral.comgeoscienceworld.org In the Penobsquis and Salt Springs evaporite deposits, it is part of a borate (B1201080) mineral assemblage. mindat.org Szaibelyite's formation in these deposits occurs within the middle of the borate mineral crystallization sequence. geoscienceworld.org It is associated with minerals such as halite, sylvite, and kainite. arizona.edu

Table 1: Selected Evaporite Deposits Containing Szaibelyite

Deposit Location	Associated Borate Minerals	Other Associated Minerals
Penobsquis, New Brunswick, Canada geoscienceworld.org	Hilgardite, Volkovskite, Hydroboracite, Walkerite, Pringleite	Halite, Sylvite, Anhydrite geoscienceworld.org
Salt Springs, New Brunswick, Canada arizona.edu	Not specified	Not specified
Stassfurt district, Germany arizona.edu	Boracite	Sylvite, Halite, Kainite arizona.edu
Klodowa salt dome, Poland le-comptoir-geologique.com	Not specified	Not specified
Inder boron deposit, Kazakhstan arizona.edu	Colemanite, Inyoite, Hydroboracite (as an alteration product) classicgems.netmindat.org	Not specified

Szaibelyite is a characteristic mineral of magnesian skarns. mindat.org These are contact metamorphic rocks formed when carbonate rocks, typically dolomite (B100054) or magnesian limestone, are intruded by a silicate magma. agh.edu.pl The interaction between the hot, fluid-rich magma and the carbonate host rock leads to metasomatism, a process of chemical alteration, resulting in the formation of a variety of calc-silicate and borate minerals.

The formation of borate minerals in skarns is generally associated with post-magmatic processes in the contact aureoles of intrusive rocks. agh.edu.plbibliotekanauki.pl In these environments, szaibelyite is found in boron-bearing contact metasomatized dolomitic marbles. arizona.edu The type locality for szaibelyite is the Băiţa mining district in Bihor County, Romania, where it occurs in crystalline limestone. mindat.org

At the Vysoká – Zlatno skarn in Slovakia, ludwigite-group minerals and szaibelyite were identified in a Mg-skarn. agh.edu.pl The skarn mineralization resulted from the contact thermal metamorphism of a granodiorite intrusion into Triassic limestones and dolomites. agh.edu.pl

Hydrothermal alteration is a process where rocks are altered by the circulation of hot, chemically active fluids. Szaibelyite can form during lower-temperature hydrothermal-metasomatic events. agh.edu.pl In some geological settings, the hydrothermal fluids are responsible for introducing boron, which then reacts with magnesium-rich rocks to form szaibelyite.

In the Vysoká – Zlatno skarn, for instance, while some borate minerals formed during a high-temperature contact metamorphic event, szaibelyite, along with serpentine-group minerals and other associated minerals, is believed to have formed during a subsequent, lower-temperature hydrothermal-metasomatic event. agh.edu.pl Szaibelyite is also found in serpentinites, which are rocks formed by the hydrothermal alteration of ultramafic rocks. le-comptoir-geologique.comdperkins.org

Mineral Assemblages and Intergrowths with Szaibelyite (Mg(HBO3))

Szaibelyite is frequently found in close association with a range of other minerals, which can be broadly categorized as primary and secondary associations. These associations provide valuable information about the geological history and chemical conditions of the rock formation.

Primary mineral associations consist of minerals that formed at the same time as or in close succession to szaibelyite under similar geological conditions.

Ludwigite-Group Minerals: Szaibelyite is very commonly associated with ludwigite-group minerals. mindat.orgwikipedia.orgrockidentifier.com Ludwigite (Mg2Fe3+(BO3)O2) is a magnesium-iron borate that often occurs in magnesian iron skarns. wikipedia.orgrockidentifier.com Szaibelyite can be found as radiating grains in metamorphic limestone associated with ludwigite. geoscienceworld.org At the Vysoká – Zlatno skarn, ludwigite is a key associated mineral with szaibelyite. agh.edu.pl

Serpentine-Group Minerals: Serpentine-group minerals, such as antigorite, lizardite, and chrysotile, are hydrous magnesium iron phyllosilicates that are common in serpentinites and altered ultramafic rocks. wikipedia.orgalexstrekeisen.itmindat.org Szaibelyite is often found in association with serpentine minerals, particularly in hydrothermally altered environments. le-comptoir-geologique.comagh.edu.pl For example, bright white fibrous szaibelyite can be found coating serpentinite rock. webmineral.com

Other Primary Associations: In skarn environments, szaibelyite is also found with a variety of other minerals including:

Dolomite mindat.org

Magnetite mindat.org

Fluoborite mindat.org

Clinohumite agh.edu.pl

Brucite arizona.edu

Aragonite arizona.edu

Table 2: Primary Mineral Associations with Szaibelyite

Mineral Group	Specific Minerals	Geological Environment
Ludwigite-Group Minerals	Ludwigite, Vonsenite	Magnesian Skarns wikipedia.orgrockidentifier.com
Serpentine-Group Minerals	Antigorite, Lizardite, Chrysotile	Serpentinites, Hydrothermal Systems le-comptoir-geologique.comagh.edu.pl
Carbonates	Dolomite, Magnesite, Aragonite	Magnesian Skarns, Metamorphosed Limestones mindat.orgagh.edu.pl
Oxides	Magnetite, Hematite	Magnesian Skarns mindat.orgagh.edu.pl
Borates	Fluoborite, Suanite, Kotoite	Magnesian Skarns mindat.orgresearchgate.net
Silicates	Clinohumite, Forsterite	Magnesian Skarns agh.edu.plrockidentifier.com
Hydroxides	Brucite	Magnesian Skarns arizona.edu

Secondary minerals can form from the alteration or weathering of primary minerals like szaibelyite.

Canavesite: Canavesite (Mg2(HBO3)(CO3)∙5H2O) is a rare carboborate mineral that is known to form as a secondary mineral from the alteration of szaibelyite and ludwigite. wikipedia.orgle-comptoir-geologique.com It was first discovered in the Brosso mine in Italy, where it occurs as milky-white rosette-like aggregates of fibers on the surfaces and along fractures of ludwigite-magnetite skarns. wikipedia.orgwebmineral.commindat.org The formation of canavesite is a result of the weathering of the primary borate minerals in the mine environment. wikipedia.org

Szaibelyite itself can be an alteration product of other borate minerals such as colemanite, inyoite, and hydroboracite, as seen in the Inder deposits. classicgems.netmindat.org

Petrogenetic Pathways and Boron Geochemistry

Szaibelyite, a magnesium borate hydroxide (B78521) mineral, forms under specific geological conditions, primarily through processes involving metamorphism and hydrothermal activity. Its presence in rock formations provides valuable insights into the geochemical history of the area, particularly concerning the concentration and transport of boron. The formation of Szaibelyite is generally understood through two principal petrogenetic pathways: initial high-temperature crystallization and subsequent lower-temperature replacement processes.

Szaibelyite can crystallize during an early, high-temperature, contact-metamorphic and metasomatic stage. univie.ac.atresearchgate.net This process, known as contact metamorphism, occurs when magma intrudes into cooler surrounding country rock, causing a significant temperature increase in the localized area or "contact aureole". tulane.edutulane.edu This type of metamorphism is characterized by high temperatures but relatively low pressure. tulane.edunagoya-u.jp

In this environment, Szaibelyite commonly forms in boron-bearing, contact-metasomatized dolomitic marbles and skarns. arizona.edu Skarns are calcium-magnesium-iron-manganese silicate rocks that form when carbonate rocks, like dolomite or limestone, are intruded by a silicate magma. univie.ac.at The heat and fluids released from the magma introduce new elements, including boron, which react with the host rock to form new minerals. britannica.com During this high-temperature stage, Szaibelyite is often found in association with other borate and silicate minerals, such as ludwigite, magnetite, and hydroxylclinohumite. univie.ac.atresearchgate.net

Formation Stage	Geological Process	Key Characteristics	Associated Minerals
Early Stage	High-Temperature Contact Metamorphism / Metasomatism	High temperature, low pressure, intrusion of magma into carbonate rocks.	Ludwigite-group minerals, Hydroxylclinohumite, Magnetite, Spinel. univie.ac.atresearchgate.net

A significant pathway for Szaibelyite formation occurs during a later, lower-temperature stage involving retrograde serpentinization and hydrothermal replacement. univie.ac.atresearchgate.net Retrograde metamorphism refers to mineralogical changes in rocks that occur during a decrease in temperature and pressure. Serpentinization is a specific low-temperature metamorphic process where ultramafic rocks (rich in iron and magnesium) react with water to form serpentine-group minerals. alexstrekeisen.it

During this stage, hydrothermal fluids—hot, water-rich solutions circulating through the rock tulane.edusiteoficial.ws—play a crucial role. These fluids can alter pre-existing minerals. Research on skarn deposits has identified a late retrograde stage where early-formed, high-temperature minerals like ludwigite-group minerals (LGM) are replaced by Szaibelyite. univie.ac.atresearchgate.net This replacement process involves the dissolution of the original mineral and the simultaneous precipitation of Szaibelyite. murdoch.edu.au This secondary formation of Szaibelyite often appears in irregular veinlets and aggregates, alongside minerals such as serpentine, clinochlore, magnesite, and various sulfides. univie.ac.atresearchgate.net

Formation Stage	Geological Process	Key Characteristics	Associated Minerals
Late Stage	Retrograde Serpentinization & Hydrothermal Replacement	Decreasing temperature and pressure, high fluid interaction, replacement of pre-existing minerals.	Serpentine-group minerals, Clinochlore, Dolomite, Magnesite, Sulfides (Valleriite, Sphalerite, Chalcopyrite). univie.ac.atresearchgate.net

The formation of Szaibelyite is contingent on a concentrated source of boron. Geological studies suggest two primary origins for the necessary boron. One potential source is the magmatic intrusion itself; as granitic magma crystallizes, boron does not readily enter the crystal structure of common rock-forming minerals and is instead concentrated in the water-rich fluids that are released. researchgate.net These boron-bearing vapors or hydrothermal fluids then migrate into the surrounding host rocks. britannica.comresearchgate.net In the context of the Vysoká – Zlatno skarn in Slovakia, the Miocene granodiorite to quartz-diorite porphyry intrusion is considered a potential boron source. researchgate.net

A second potential source is the country rock that the magma intrudes. If the surrounding sedimentary sequence includes evaporite deposits, which can be rich in borate minerals, the heat from the intrusion can mobilize this pre-existing boron. researchgate.net

Boron is transported within geological fluids, primarily as boric acid. frontiersin.org These hydrothermal solutions travel through fractures and permeable zones in the rock. When these boron-enriched fluids infiltrate magnesium-rich rocks, such as dolomite or serpentinite, the chemical conditions become favorable for the precipitation of Szaibelyite [Mg(HBO3)]. The interaction between the fluid and the host rock is a critical factor, with changes in temperature, pressure, and pH of the fluid driving the chemical reactions that lead to Szaibelyite deposition. siteoficial.ws

Global Distribution of Szaibelyite (Mg(HBO3)) Occurrences in Research Contexts

Szaibelyite is found in numerous locations worldwide, typically in small quantities within specific geological settings like marine evaporite deposits and contact-metamorphosed skarns. arizona.edu The type locality, where the mineral was first identified, is the Băiţa mining district in Bihor County, Romania. mindat.orgwebmineral.com Economic quantities of the mineral are mined in locations such as the Inder boron deposit in Kazakhstan and in Liaoning Province, China. arizona.edu The table below details significant global occurrences of Szaibelyite that have been noted in mineralogical research.

Continent	Country	Specific Localities
Europe	Romania	Băiţa (Rézbánya), Ocna de Fier. arizona.edu
Germany	Stassfurt salt district (Saxony-Anhalt), Pöhla (Erzgebirge), Vienenburg. arizona.edu
Scotland	Broadford, Isle of Skye, Inverness-shire. arizona.edu
Italy	Brosso mine, northwest of Ivrea, Torino. arizona.edu
Sweden	Norberg, Västmanland. arizona.edu
North America	USA	Bolinas Bay (Marin Co., California), near Blind Mountain (Lincoln Co., Nevada), east of the Ludwig gypsum mine (Lyon Co., Nevada). arizona.edu
Canada	Potash Corporation of America mine (Penobsquis), Salt Springs evaporite deposit (near Sussex, New Brunswick), near Bancroft (Ontario). arizona.edu
Asia	North Korea	Hol Kol Au–Cu mine, Suan Co. arizona.edu
Japan	Irazuyama, Ehime Prefecture. arizona.edu
Russia	Taiga boron–iron deposit, Tayozhnoye iron deposit (Sakha). arizona.edu
Kazakhstan	Inder boron deposit. arizona.edu
China	Fengchen and elsewhere in Liaoning Province. arizona.edu
Iran	Gole Gohar iron deposit, Bafq district. arizona.edu
Australia	Australia	St. Dizier tin–boron deposit, northwest of Zeehan, Tasmania. arizona.edu

Crystallographic Architecture and Structural Characterization of Szaibelyite Mg Hbo3

Determination of Crystal System and Space Group

Szaibelyite crystallizes in the monoclinic system. geoscienceworld.orgmindat.orgarizona.eduwebmineral.com Through single-crystal X-ray diffraction analysis, its space group has been determined to be P2₁/a. geoscienceworld.orgarizona.eduwebmineral.comgeoscienceworld.orgarizona.edu This space group is centrosymmetric, which indicates the presence of an inversion center in the crystal structure. geoscienceworld.org The determination of the space group is a fundamental step in solving the crystal structure, as it defines the symmetry operations that relate the atoms within the unit cell.

Refinement of Unit Cell Parameters

The unit cell is the basic repeating block of a crystal structure. For Szaibelyite, the dimensions of this cell have been precisely refined using X-ray diffraction data. These parameters define the size and shape of the repeating unit. A 2008 study reported a refined crystal structure with an R index of 0.031 based on 1,191 unique reflections. geoscienceworld.orggeoscienceworld.orgarizona.edu The refined unit cell parameters from this study are presented below.

Parameter	Value
a	12.586(1) Å
b	10.415(1) Å
c	3.1340(3) Å
β	95.923(2)°
Volume (V)	408.6(1) ų
Z (Formula units per cell)	8

Elucidation of Atomic Coordinates and Bond Valence Analysis

The precise positions of each atom within the Szaibelyite unit cell have been elucidated through structural refinement. Initial coordinates were determined in earlier studies, and subsequent work successfully located the positions of the hydrogen atoms using difference-Fourier maps. geoscienceworld.orggeoscienceworld.org

Bond valence analysis is a critical tool used to verify the correctness of a determined crystal structure and to analyze the chemical bonding within it. arizona.edu This method calculates the bond valence sum for each atom, which should be close to its formal oxidation state if the structure and bond lengths are correct. For Szaibelyite, this analysis confirms the bonding environments of the magnesium, boron, oxygen, and hydrogen atoms, ensuring a chemically reasonable and stable structural model.

Boron Coordination Environments: Trigonal and Tetrahedral Units within the Structure

In the crystal structure of Szaibelyite, boron atoms are exclusively found in triangular coordination with oxygen. geoscienceworld.orgarizona.edu There are no tetrahedrally coordinated boron atoms. The structure contains two crystallographically distinct borate (B1201080) groups, which form two types of triangular units: the common [BO₃] group and the rarer [BO₂(OH)] group. geoscienceworld.orgarizona.edu These triangular units share a corner to form isolated [B₂O₄(OH)] polyhedral clusters. geoscienceworld.orggeoscienceworld.orgarizona.edu This structural motif is described by the fundamental building block notation 2Δ:2Δ, which signifies two linked triangular groups. geoscienceworld.orgarizona.edu

Magnesium Coordination Polyhedra and Linkages

The structure of Szaibelyite contains two crystallographically distinct magnesium atoms, both of which are octahedrally coordinated by six oxygen atoms, forming [MgO₆] polyhedra. geoscienceworld.orgarizona.edu These octahedra link together in a specific pattern:

They share edges to form ribbons that run parallel to the geoscienceworld.org crystallographic axis. arizona.edu

These ribbons then share corners with each other to form large, corrugated sheets that are parallel to the (100) plane. geoscienceworld.orggeoscienceworld.orgarizona.edu

These undulating sheets of magnesium octahedra are not isolated; they are cross-linked into a stable three-dimensional framework by the isolated [B₂O₄(OH)] borate clusters and by hydrogen bonds. geoscienceworld.orggeoscienceworld.orgarizona.edu This layered and cross-linked arrangement accounts for the mineral's platy habit and good cleavage along the (100) plane. geoscienceworld.org

Characterization of Hydroxyl Groups and Hydrogen Bonding Networks

Hydroxyl (OH) groups and the resulting hydrogen bonds play a crucial role in stabilizing the Szaibelyite structure. geoscienceworld.orggeoscienceworld.org There are two distinct (OH) groups present:

One (OH) group is bonded solely to two different [MgO₆] octahedra. geoscienceworld.org

The second (OH) group is shared between a magnesium octahedron (the Mg2 site) and a borate group (the B2 site). geoscienceworld.org

Spectroscopic Investigations of Szaibelyite Mg Hbo3

Vibrational Spectroscopy (Infrared and Raman)

Vibrational spectroscopy, encompassing both infrared (IR) and Raman techniques, is a powerful tool for probing the molecular structure of Szaibelyite. The spectra reveal distinct vibrational modes associated with the borate (B1201080) and hydroxyl groups within the mineral's crystal lattice. Studies have identified the presence of both trigonal and tetrahedral boron units within the Szaibelyite structure. qut.edu.au

The stretching vibrations of the boron-oxygen (B-O) bonds are prominent features in the vibrational spectra of Szaibelyite. The positions of these bands differ depending on the coordination of the boron atoms (trigonal or tetrahedral) and the spectroscopic technique used.

In infrared spectroscopy, the antisymmetric stretching vibrations of trigonal boron (BO₃) are observed in the 1300-1440 cm⁻¹ region. qut.edu.au Conversely, Raman spectroscopy highlights the antisymmetric stretching modes of tetrahedral boron (BO₄) at approximately 836 cm⁻¹ and 988 cm⁻¹. qut.edu.au A distinct Raman band observed at 1099 cm⁻¹ is assigned to a general B-O stretching vibration. qut.edu.au

Table 1: Assignment of B-O Stretching Vibrations in Szaibelyite

Vibrational Mode	Spectroscopic Technique	Wavenumber (cm⁻¹)	Reference
Antisymmetric Stretching of Trigonal Boron	Infrared	1306, 1352, 1391, 1437	qut.edu.au
Antisymmetric Stretching of Tetrahedral Boron	Raman	836, 988	qut.edu.au
B-O Stretching Vibration	Raman	1099	qut.edu.au

The in-plane bending modes of the boron-hydroxyl (B-OH) groups are also identifiable using Raman spectroscopy. These vibrations, which involve the change in the angle of the B-O-H bond, give rise to a series of bands in the Raman spectrum. For Szaibelyite, these modes have been attributed to Raman bands observed at 1144 cm⁻¹, 1157 cm⁻¹, 1229 cm⁻¹, and 1318 cm⁻¹. qut.edu.au

Table 2: Identification of B-OH In-Plane Bending Modes in Szaibelyite

Vibrational Mode	Spectroscopic Technique	Wavenumber (cm⁻¹)	Reference
B-OH In-Plane Bending	Raman	1144, 1157, 1229, 1318	qut.edu.au

The hydroxyl (OH) stretching vibrations are particularly sensitive to their local environment and hydrogen bonding within the crystal structure. In Szaibelyite, these vibrations are clearly observed in the high-frequency region of the infrared spectrum. Two distinct bands at 3559 cm⁻¹ and 3547 cm⁻¹ are assigned to these hydroxyl stretching vibrations. qut.edu.au Broader infrared bands, such as those seen at 3269 cm⁻¹ and 3398 cm⁻¹, are attributed to the stretching vibrations of water molecules that may be present. qut.edu.au

Table 3: Analysis of Hydroxyl Stretching Vibrations in Szaibelyite

Vibrational Mode	Spectroscopic Technique	Wavenumber (cm⁻¹)	Reference
Hydroxyl Stretching	Infrared	3559, 3547	qut.edu.au
Water Stretching	Infrared	3269, 3398	qut.edu.au

The presence of two stable isotopes of boron, ¹⁰B and ¹¹B, can lead to observable isotopic effects in the vibrational spectra of borate minerals. Due to the mass difference, vibrations involving boron atoms will occur at slightly different frequencies for each isotope.

In the Raman spectrum of Szaibelyite, this effect is manifested as a shoulder band. The main B-O stretching vibration appears at 1099 cm⁻¹, while a shoulder is observed at 1093 cm⁻¹. qut.edu.au The high resolution of the Raman spectrometer, typically around 2 cm⁻¹, is sufficient to distinguish these separate bands corresponding to the stretching vibrations of the two different boron isotopes. qut.edu.au This isotopic splitting provides further confirmation of the assignment of this band to a B-O vibrational mode. Due to the preference of ¹⁰B for borate and ¹¹B for boric acid, these isotopes have a predictable offset. acs.org

Electron Microscopy and Microanalysis Techniques

Scanning Electron Microscopy (SEM) is a vital technique for examining the morphology (form and structure) and texture of Szaibelyite crystals and aggregates. mdpi.com SEM analyses reveal that Szaibelyite commonly occurs in several distinct habits.

Individual crystals are typically acicular, or needle-like, and can be up to 3 μm thick and 0.2 mm in length. arizona.edu These crystals often form larger, complex aggregates with various morphologies:

Radiating or Fan-Shaped Aggregates : Individual acicular crystals arrange in parallel and subparallel intergrowths, creating a fan-like appearance. arizona.edu

Felted Aggregates : Interwoven masses of fine, needle-like crystals. arizona.edu

Sheaf-like Aggregates : Bundles of acicular crystals that are sometimes observed as pseudomorphs after other minerals like suanite or ludwigite. arizona.edu

Texturally, Szaibelyite is frequently found in boron-bearing skarns and is often intimately intergrown with other minerals. arizona.edu It can be enclosed by calcite or associated with brucite, magnetite, and chrysotile. arizona.edu The identification of these textural relationships through SEM provides valuable information about the mineral's formation and geological history.

Transmission Electron Microscopy (TEM) for Nanostructure and Crystal Habit Evaluation

While detailed high-resolution transmission electron microscopy (TEM) studies focusing specifically on the internal nanostructure of szaibelyite are not extensively documented in publicly available research, scanning electron microscopy (SEM) provides significant insights into its external morphology and crystal habit at the micro- and nanoscale.

Szaibelyite typically manifests as acicular, or needle-like, crystals. These individual crystals can be exceptionally fine, with thicknesses reportedly as small as 3 micrometers and lengths extending up to 0.2 millimeters. researchgate.net The crystals exhibit a strong tendency to form various types of aggregates, which define the mineral's macroscopic appearance.

Commonly observed crystal habits and aggregation forms include:

Felt-like or Matted Aggregates: Individual fibrous crystals intergrow in a random, felted texture. mindat.org

Radiating or Spherulitic Aggregates: Acicular crystals emanate from a central point, forming spherical or fan-shaped clusters. researchgate.net

Sheaf-like Bundles: Subparallel to radiating groups of crystals form bundles resembling sheaves of wheat. researchgate.net

Veinlets: Compact masses of fibrous crystals can also be found filling small veins. mindat.org

These aggregations are a characteristic feature of szaibelyite, reflecting its growth patterns in its natural geological environments, such as in contact metamorphosed dolomitic marbles and skarns. arizona.edu The fibrous nature is a consistent characteristic, whether in loosely packed matted forms or dense, compact vein fillings. mindat.orgarizona.edu

Summary of Szaibelyite Crystal Habit and Morphology

Characteristic	Description	Typical Dimensions
Individual Crystal Shape	Acicular (needle-like), flattened fibers, or laths	Up to 3 µm thick and 0.2 mm long researchgate.net
Common Aggregates	Felt-like, radiating (spherulitic), sheaf-like	Aggregates can be several millimeters across
Other Forms	Veinlets, nodules (dense or chalky)	Variable depending on geological context

Energy Dispersive X-ray Spectroscopy (EDS) for Elemental Composition and Distribution

Energy Dispersive X-ray Spectroscopy (EDS) analysis, often conducted in conjunction with electron microscopy, confirms the elemental makeup of szaibelyite. The analysis is consistent with its ideal chemical formula, Mg(HBO₃), also written as MgBO₂(OH). qut.edu.aubritannica.com

The primary elements detected in szaibelyite are magnesium (Mg), boron (B), and oxygen (O). qut.edu.au However, EDS and similar techniques like electron microprobe analysis consistently reveal the presence of minor amounts of iron (Fe). qut.edu.auarizona.edu Iron is a common substituent for magnesium in many minerals due to their similar ionic radii and charge, and in szaibelyite, it is typically present in the Fe²⁺ state. arizona.eduwebmineral.com Manganese (Mn) has also been reported as a trace impurity. arizona.edu

Quantitative analyses have determined the typical weight percentages of the constituent oxides. While boron and hydrogen cannot always be directly measured by EDS, their presence is inferred from the mineral's known structure and the analysis of the heavier elements. A representative quantitative analysis of szaibelyite from Penobsquis, New Brunswick, yielded the following composition: arizona.edu

MgO: 47.92 wt%

FeO: 0.74 wt%

MnO: 0.04 wt%

The ideal, theoretical composition of pure szaibelyite, calculated from its formula, provides a benchmark for these analytical results.

Elemental Composition of Szaibelyite

Element/Oxide	Analytical wt% arizona.edu	Theoretical wt% webmineral.com	Role in Structure
Magnesium (MgO)	47.92%	47.26%	Major cation
Iron (FeO)	0.74%	0.85% (example)	Common substituent for Mg
Manganese (MnO)	0.04%	-	Trace impurity
Boron (B₂O₃)	(41.77%)	41.23%	Forms borate groups
Water (H₂O)	(10.81%)	10.67%	Present as hydroxyl (OH) groups

*Boron and water content were calculated based on ideal stoichiometry in this specific analysis.

The distribution of these elements within szaibelyite crystals is generally homogeneous, with iron and manganese substituting for magnesium within the crystal lattice.

Synthetic Routes and Mechanistic Studies of Szaibelyite Mg Hbo3

Hydrothermal Synthesis Methodologies

Hydrothermal synthesis is a prominent method for producing well-defined Szaibelyite crystals, particularly those with specific nanostructured morphologies. This technique involves crystallization from high-temperature aqueous solutions at high vapor pressures.

The morphology, size, and aspect ratio of hydrothermally synthesized Szaibelyite are highly dependent on the choice of precursors and the reaction parameters. Researchers have successfully synthesized uniform Szaibelyite (MgBO2(OH)) nanowhiskers using magnesium chloride hexahydrate (MgCl2·6H2O), boric acid (H3BO3), and sodium hydroxide (B78521) (NaOH) as reactants. nih.govresearchgate.net In a typical procedure, a coprecipitation at room temperature is followed by hydrothermal treatment. nih.gov For instance, a solution of NaOH may be added to a solution containing H3BO3 and MgCl2, with a molar ratio of Mg:B:Na maintained at 2:3:4, to form a slurry precursor. nih.gov This slurry is then heated in a Teflon-lined stainless steel autoclave to 240°C and held for approximately 18 hours. nih.govresearchgate.net

Other studies have employed different precursors, such as magnesium oxide (MgO) and boron trioxide (B2O3), which resulted in low-aspect-ratio whiskers when reacted hydrothermally at 180°C for 48 hours. nih.gov The concentration of reactants and the mode of feeding (e.g., the dropping rate of NaOH solution) have been identified as critical factors. nih.gov Lower reactant concentrations and slower addition rates of the precipitating agent (NaOH) can create low supersaturation, which favors the one-dimensional (1D) preferential growth of nanocrystals with anisotropic structures. nih.gov

Precursor Materials	Reaction Conditions	Resulting Morphology	Reference
MgCl₂·6H₂O, H₃BO₃, NaOH	240°C, 18 hours	Uniform nanowhiskers (20-50 nm diameter, 0.5-3 µm length)	nih.govresearchgate.net
MgO, B₂O₃	180°C, 48 hours	Low-aspect-ratio whiskers (coexisting with floccules)	nih.gov
2MgO·2B₂O₃·MgCl₂·14H₂O	180°C, 72 hours	Particles without morphology control	nih.gov

A significant focus of Szaibelyite synthesis research has been the control of its morphology at the nanoscale. By carefully managing reaction conditions, various nanostructures have been achieved. Uniform nanowhiskers with diameters ranging from 20 to 60 nm and aspect ratios from 10 to 70 have been successfully produced via hydrothermal methods. rsc.orgresearchgate.net

Further refinement of the synthesis process, such as modifying the feeding mode of reactants, can lead to more complex structures. The use of a dropwise addition of NaOH solution into the precursor mixture promotes the formation of head-to-head coalesced nanowires. nih.gov This technique yields long nanowires with lengths of 0.5–9.0 μm, diameters of 20–70 nm, and high aspect ratios of 20–300, achieved without the use of any capping agents or surfactants. nih.gov This "feeding mode-intensified 1D preferential growth" demonstrates a method for creating hierarchical superstructures from smaller nanoscale building blocks. nih.gov

The formation of Szaibelyite nanowhiskers during hydrothermal treatment is not a simple, single-step process. Research has revealed a multi-stage growth mechanism involving several successive physical processes. rsc.orgresearchgate.net The transformation from an amorphous precursor to crystalline nanowhiskers proceeds through three distinct stages:

Rolling Up : In the initial heating stage, the amorphous precursor material is believed to roll up, which forms rudimentary one-dimensional (1D) Szaibelyite structures. rsc.orgresearchgate.net

Ostwald Ripening : In the final stage of hydrothermal coarsening, Ostwald ripening becomes the dominant mechanism. rsc.orgresearchgate.net This process involves the dissolution of smaller, less stable particles and the redeposition of their material onto larger, more stable crystals. This leads to the final product of uniform nanowhiskers with smooth surfaces and high aspect ratios. rsc.orgresearchgate.net

Other Laboratory Preparation Techniques

While hydrothermal synthesis is a common and effective method for producing nanostructured Szaibelyite, other laboratory techniques exist for the preparation of magnesium borates, often requiring more extreme conditions. These methods include:

Chemical Vapor Deposition (CVD) : This technique typically requires high temperatures, in the range of 850–1,250 °C. nih.gov

Molten Salt Synthesis (MSS) : Similar to CVD, MSS operates at high temperatures, also between 850–1,250 °C. nih.gov

Supercritical Solution-Based Methods : These syntheses are conducted under very high temperatures and pressures (e.g., 500–600 °C and 200–1,000 bar) and may require long reaction times, up to 14 days. nih.gov

Additionally, Szaibelyite can be formed as a secondary product from the breakdown of other borate (B1201080) minerals like kotoite and suanite in certain geological environments. arizona.edu

Thermodynamic and Kinetic Analyses of Szaibelyite (Mg(HBO3)) Formation

Thermodynamic and kinetic studies provide insight into the stability of Szaibelyite and its behavior under various conditions. Thermogravimetric analysis shows that Szaibelyite undergoes a continuous and smooth weight loss of up to 3.39 wt. % between 150°C and 600°C, corresponding to the loss of water (dehydroxylation). arizona.edu The complete dehydration and breakdown of the Szaibelyite structure occur at higher temperatures, between 650°C and 700°C, resulting in the formation of a monoclinic polymorph of Mg2(B2O5). arizona.edu

Thermodynamic analysis has also been applied to understand the reactions of Szaibelyite in industrial processes. For instance, in the context of soda-ash roasting, increasing the temperature is thermodynamically favorable for the reaction between sodium carbonate and Szaibelyite. researchgate.net Studies on the extraction of magnesium from Szaibelyite-suanite ore using aluminum as a reducing agent have also relied on thermodynamic analysis to predict the feasibility and outcomes of the involved chemical reactions. scielo.org.zaresearchgate.net These analyses help in optimizing conditions for extracting valuable elements from ores containing Szaibelyite. scielo.org.za

Phase Transformations and Stability Studies of Szaibelyite Mg Hbo3

Thermal Decomposition Pathways and Products

The thermal decomposition of Szaibelyite (MgBO₂(OH)) is a multi-stage process involving the progressive loss of hydroxyl groups as water, leading to the formation of anhydrous magnesium borate (B1201080) compounds.

Sequential Phase Transitions (e.g., MgBO₂(OH) to Mg₂B₂O₅ to Mg₃(BO₃)₂ and B₂O₃)

The thermal decomposition of Szaibelyite initiates with the loss of water (dehydration) to form magnesium diborate (Mg₂B₂O₅). Studies show this process begins at approximately 150°C and completes between 650°C and 700°C. arizona.edu Upon complete dehydration, the resulting product is a monoclinic polymorph of Mg₂B₂O₅. arizona.edu Further heating of magnesium borates can lead to additional phase transitions. While the direct sequential transition of the Szaibelyite decomposition product (Mg₂B₂O₅) to magnesium pyroborate (Mg₃(BO₃)₂) and boron trioxide (B₂O₃) is a recognized pathway in borate chemistry at higher temperatures, the initial and most clearly defined transition for Szaibelyite itself is the formation of Mg₂B₂O₅.

Characterization of Intermediate and Final Decomposition Assemblages

The primary and final solid product from the complete dehydration of Szaibelyite is the monoclinic polymorph of magnesium diborate (Mg₂B₂O₅). arizona.edu X-ray powder diffraction data confirm its crystal structure belongs to the P2₁/a space group. arizona.edu This anhydrous compound represents the stable phase of magnesium borate after the total loss of the hydroxyl groups that characterize the original Szaibelyite mineral structure. The gaseous product evolved during this process is water (H₂O). arizona.edu

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) of Thermal Reactions

Thermogravimetric (TGA) and Differential Thermal Analysis (DTA) are instrumental in elucidating the decomposition process of Szaibelyite. TGA curves demonstrate a smooth and continuous weight loss starting at approximately 150°C and extending to around 600°C, which is attributed to the release of water. arizona.edu A more significant and complete dehydration event occurs in the range of 650°C to 700°C. arizona.edu

DTA curves complement these findings by showing a significant endothermic effect at approximately 650°C, corresponding to the energy absorbed during the final dehydration and structural transformation to Mg₂B₂O₅. arizona.edu No significant endothermic effects are typically detected between 150°C and 200°C. arizona.edu The total weight loss observed is consistent with the theoretical water content of Szaibelyite. arizona.edu

Below is a summary of the key thermal analysis findings for Szaibelyite.

Analysis Type	Temperature Range (°C)	Observed Phenomenon	Reference
TGA	150 - 600	Smooth, continuous weight loss (partial H₂O release)	arizona.edu
TGA	650 - 700	Complete dehydration (final H₂O release)	arizona.edu
DTA	~650	Strong endothermic peak (dehydration and phase transition)	arizona.edu

Chemical Reactivity and Dissolution Dynamics in Various Aqueous Environments

The chemical reactivity of Szaibelyite in aqueous environments is characterized by its limited solubility in pure water and increased reactivity in acidic solutions. The mineral is known to be slowly soluble in acids. mindat.orgnationalgemlab.ingemstones.com This property is significant in both geological settings, where acidic groundwater can contribute to its alteration, and in laboratory contexts, where acidic solutions can be used for its chemical analysis. Its behavior in neutral or alkaline aqueous solutions is not extensively documented but is generally considered to be stable, as evidenced by its persistence in various natural environments, including saline and evaporite deposits. le-comptoir-geologique.com

Mineralogical Alteration and Pseudomorphic Replacement Phenomena

Szaibelyite is frequently involved in alteration and pseudomorphic replacement processes. A pseudomorph is a mineral that has taken the outward crystal form of another mineral species through a substitution or alteration process. arizona.edu

Szaibelyite is often a secondary mineral, itself formed by the alteration of other borate minerals. arizona.edu For instance, it is known to replace suanite, ludwigite, fluoborite, and kotoite, often preserving the original mineral's texture and form. arizona.edu This type of pseudomorphism is typically indicative of a hydration reaction under changing geological conditions. arizona.edu Szaibelyite is also documented as an alteration product of other calcium and hydrous borate minerals such as Colemanite, Inyoite, and Hydroboracite, particularly in evaporite deposit settings. mindat.org These transformations highlight Szaibelyite's role as an indicator of specific geochemical conditions during the alteration of primary borate assemblages. arizona.edu

Advanced Characterization Methodologies for Szaibelyite Mg Hbo3 Research

X-ray Diffraction (XRD) Techniques

X-ray diffraction is a cornerstone technique for the analysis of crystalline materials like szaibelyite, providing fundamental information about its atomic arrangement.

Powder X-ray Diffraction (XRD) is a primary and non-destructive method used for the identification of szaibelyite and the assessment of its crystallinity. nist.govarxiv.org The technique involves directing X-rays at a powdered sample, which ideally contains crystallites in every possible orientation, and measuring the angles and intensities of the diffracted beams. nist.gov The resulting diffraction pattern serves as a unique "fingerprint" for the mineral, allowing for its unambiguous identification by comparing the pattern to reference data. nist.govxray.cz

For szaibelyite, powder XRD is used to confirm its presence in geological samples, often in association with other minerals like serpentine, kotoite, suanite, and ludwigite. arizona.edu The analysis of diffraction patterns helps in distinguishing szaibelyite from other phases within a mixture. xray.czresearchgate.net The sharpness and intensity of the diffraction peaks provide an indication of the material's crystallinity; well-defined, sharp peaks are characteristic of highly crystalline szaibelyite, whereas broad humps can indicate the presence of poorly crystalline or amorphous material. xray.cz

Table 1: Powder X-ray Diffraction Data for Szaibelyite This table presents the characteristic d-spacing (Å) and relative intensities (I/I₀) for Szaibelyite.

d-spacing (Å)	Intensity (I/I₀)
6.2	1
2.657	0.75
2.202	0.8

Data sourced from Webmineral. webmineral.com

For a precise and detailed understanding of the atomic arrangement within the szaibelyite crystal lattice, single-crystal X-ray diffraction (SCXRD) is the definitive technique. mdpi.comresearchgate.net This method requires a small, high-quality single crystal of the mineral, which is mounted on a diffractometer and rotated in a monochromatic X-ray beam. mdpi.comgeoscienceworld.org By collecting a full sphere of intensity data, the precise three-dimensional location of each atom in the unit cell can be determined, leading to a complete crystal structure refinement. mdpi.comgeoscienceworld.org

Studies on szaibelyite crystals have utilized SCXRD to determine its monoclinic crystal system and P2₁/a space group. arizona.edugeoscienceworld.org This analysis provides highly accurate unit-cell parameters, bond lengths, and bond angles, which are essential for understanding the mineral's fundamental properties and its relationship with other minerals. geoscienceworld.org For instance, a single crystal of szaibelyite measuring 0.20 × 0.12 × 0.08 mm was used to collect intensity data on a four-circle diffractometer, leading to a refined crystal structure with a low R index of 0.031, indicating a high degree of accuracy. geoscienceworld.org

Table 2: Crystallographic Data for Szaibelyite from Single-Crystal XRD This interactive table summarizes the refined unit-cell parameters for Szaibelyite.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/a
a	12.586(1) Å
b	10.415(1) Å
c	3.1340(3) Å
β	95.923(2)°
Volume (V)	408.6(1) ų
Z	8

Data sourced from The Canadian Mineralogist. geoscienceworld.org

Electron Probe Micro-Analysis (EPMA) for Quantitative Chemical Composition

Electron Probe Micro-Analysis (EPMA) is a critical tool for obtaining precise, quantitative in-situ chemical analyses of szaibelyite at the micron scale. carleton.edunih.gov The technique uses a focused beam of high-energy electrons to bombard a minute spot on a polished sample surface, causing the atoms to emit characteristic X-rays. carleton.eduutexas.edu By measuring the wavelengths and intensities of these X-rays using wavelength-dispersive spectroscopy (WDS), the elemental composition of the sample can be accurately determined. carleton.edu

EPMA has been employed to determine the chemical formula of szaibelyite and to quantify the presence of minor and trace elements. arizona.edugeoscienceworld.org For example, analyses performed on szaibelyite from Penobsquis, New Brunswick, used standards such as periclase (for Mg), almandine (for Fe), and tephroite (for Mn). geoscienceworld.org The results of twenty analyses on seven different grains confirmed that the composition is very close to the ideal formula, with minor substitutions of iron (Fe) and manganese (Mn) for magnesium (Mg). geoscienceworld.org The ability to analyze very small areas makes EPMA invaluable for studying chemical zoning within single crystals or analyzing fine intergrowths of szaibelyite with other minerals. arizona.educarleton.edu

Table 3: Representative Chemical Composition of Szaibelyite by EPMA This table shows the average weight percent of oxides in Szaibelyite, with ranges in parentheses.

Oxide	Weight Percent (wt.%)
MgO	47.92 (46.28–48.71)
FeO	0.74 (0.22–3.05)
MnO	0.04 (0.00–0.08)
B₂O₃ (ideal)	41.77
H₂O (ideal)	10.81
Total	101.18

Data based on 20 analyses of seven grains. The empirical formula based on three anions is (Mg₀.₉₉Fe₀.₀₁)B₁H₁O₃. Sourced from The Canadian Mineralogist. geoscienceworld.org

Advanced Spectroscopic Probes (e.g., Solid-State Nuclear Magnetic Resonance Spectroscopy of Boron and Magnesium)

Solid-state Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, element-specific technique that provides detailed information about the local chemical environment of atoms in solid materials. nih.govmit.edu For szaibelyite, solid-state NMR of boron (¹¹B) and magnesium (²⁵Mg) isotopes can reveal crucial details about coordination environments, connectivity, and structural disorder that are often inaccessible by diffraction methods alone. ualberta.camdpi.com

¹¹B Solid-State NMR: Boron has two NMR-active isotopes, ¹⁰B and ¹¹B, with ¹¹B being the preferred nucleus due to its higher natural abundance, greater sensitivity, and smaller quadrupole moment. huji.ac.il ¹¹B MAS NMR can distinguish between three-coordinated trigonal planar ( geoscienceworld.orgB) and four-coordinated tetrahedral ( researchgate.netB) boron sites based on their characteristic chemical shifts. mdpi.comresearchgate.net This is particularly important for borate (B1201080) minerals like szaibelyite to confirm the nature of the [B₂O₄(OH)] groups within its structure.

²⁵Mg Solid-State NMR: Magnesium-25 is a quadrupolar nucleus, and its NMR spectra are sensitive to the symmetry of the local Mg environment. ualberta.ca Ultrahigh-field ²⁵Mg solid-state NMR has been applied to a series of magnesium borate minerals, including szaibelyite. ualberta.ca The analysis of the ²⁵Mg NMR spectrum provides parameters such as the isotropic chemical shift (δiso) and the quadrupolar coupling constant (CQ), which are correlated with the local structure at the magnesium sites. ualberta.ca For szaibelyite, the Mg²⁺ cations are coordinated to six oxygen atoms, forming pseudo-octahedral environments. geoscienceworld.orgualberta.ca The NMR parameters obtained from experimental spectra, often supported by density functional theory (DFT) calculations, provide a sensitive probe of these coordination polyhedra. ualberta.ca

Table 4: ²⁵Mg Solid-State NMR Parameters for Magnesium Borates This table presents typical ranges for NMR parameters observed in magnesium borate minerals.

NMR Parameter	Typical Value Range
Isotropic Chemical Shift (δiso)	0 to 23 ppm
Quadrupolar Coupling Constant (CQ)	0.7 ± 0.1 to 18.0 ± 0.5 MHz

Data sourced from a study on a series of magnesium borate minerals. ualberta.ca

Synchrotron Radiation Techniques for High-Resolution Structural Studies

Synchrotron radiation sources produce X-ray beams that are millions of times more brilliant than those from conventional laboratory X-ray tubes. nih.govnih.gov This high intensity, combined with high collimation and tunable energy, makes synchrotron-based techniques, particularly synchrotron powder XRD, exceptionally powerful for high-resolution structural studies of minerals. nih.govarizona.edu

For minerals like szaibelyite, which often occur as fine-grained, fibrous, or poorly crystalline aggregates, obtaining high-quality diffraction data can be challenging with conventional sources. nationalgemlab.inle-comptoir-geologique.com Synchrotron powder XRD overcomes these limitations, providing data with significantly higher resolution and signal-to-noise ratios. arizona.edu This allows for more accurate determination of unit-cell parameters, detection of subtle structural distortions or phase transitions, and the study of very small or weakly diffracting samples. arizona.eduarizona.edu

Real-time, temperature-resolved synchrotron powder XRD studies on analogous hydrous fibrous minerals like palygorskite and sepiolite (B1149698) have provided detailed insights into their dehydration behavior and structural transformations upon heating. arizona.eduarizona.edu Similar experiments on szaibelyite could elucidate its thermal stability and the structural mechanisms of its dehydration to magnesium borates like suanite. The high brilliance of the synchrotron source enables rapid data collection, making it possible to track structural changes as they occur in real-time. nih.govarizona.edu

Applied Research and Technological Relevance of Szaibelyite Mg Hbo3

Extraction Metallurgy and Processing Technologies for Boron and Magnesium from Szaibelyite (Mg(HBO3))-Bearing Ores

Szaibelyite-bearing ores, particularly szaibelyite-suanite deposits, are important resources for both boron and magnesium. Various metallurgical processes have been developed to efficiently extract these valuable components.

One prominent method is the aluminothermic reduction process, a technique investigated for the simultaneous extraction of metallic magnesium and the production of a boron-rich residue. In this process, aluminum is used as a reducing agent. Thermodynamic analysis indicates that the direct reduction of magnesium from magnesium borates like szaibelyite is challenging. Therefore, additives such as calcium carbonate (CaCO3) are introduced. At high temperatures, CaCO3 calcines to calcium oxide (CaO), which then reacts with the boron oxide in the ore. This reaction displaces the magnesium oxide, making it more readily available for reduction by aluminum. The efficiency of this process is influenced by several factors, including temperature, the amount of aluminum, the pressure under which the ore and reducing agent are pelletized, and the presence of fluxes like calcium fluoride (B91410) (CaF2). The addition of CaF2 has been shown to significantly improve the reduction ratio of magnesium oxide. The boron-rich slag remaining after the extraction of magnesium can be utilized in the production of non-alkali glass fiber.

For the extraction of boron, a common industrial method involves soda-ash roasting . In this process, the ore is roasted with sodium carbonate (Na2CO3). This converts the boron minerals into water-soluble sodium borates, which can then be leached with water. Subsequent processing of the leachate allows for the recovery of borax (B76245) and other boron compounds. Research into the soda-ash roasting of szaibelyite has focused on understanding the reaction thermodynamics and kinetics to optimize the selective activation of boron.

Furthermore, a direct hydrometallurgical route for boron extraction involves leaching szaibelyite ore with sulfuric acid (H2SO4) . This process yields a solution containing boric acid and magnesium sulfate (B86663). Through controlled cooling, crystallization, and separation techniques, industrial-grade boric acid can be produced. The magnesium sulfate byproduct can also be recovered and utilized, for instance, in the production of fertilizers.

Extraction Process	Key Reagents/Conditions	Primary Products	Byproducts/Residues
Aluminothermic Reduction	Aluminum, CaCO3, CaF2, High Temperature	Metallic Magnesium	Boron-rich slag
Pidgeon Process	Ferrosilicon, Vacuum, High Temperature	Metallic Magnesium	Boron-containing residue
Soda-Ash Roasting	Sodium Carbonate (Na2CO3), High Temperature	Sodium Borates (leachable)	Magnesium-containing residue
Sulfuric Acid Leaching	Sulfuric Acid (H2SO4)	Boric Acid	Magnesium Sulfate

Design and Engineering of Advanced Materials Utilizing Szaibelyite (Mg(HBO3)) Derivatives

While research on the direct application of szaibelyite in advanced materials is nascent, studies on synthetic magnesium borates, which can be derived from szaibelyite, highlight significant potential in various fields.

Adsorption Phenomena and Material Performance (e.g., Dye Adsorption)

Magnesium borate-based materials have demonstrated considerable promise as effective adsorbents for the removal of organic pollutants from wastewater. Specifically, novel magnesium borate (B1201080)/magnesium oxide (Mg3B2O6/MgO) nanostructures have been synthesized and shown to be highly efficient in the removal of methylene (B1212753) blue dye. These materials, produced via methods like the Pechini sol-gel technique followed by calcination, possess high surface areas, which is a critical factor for adsorption capacity.

The adsorption process is influenced by several parameters, including the pH of the solution, contact time, initial dye concentration, and temperature. Studies have shown that the adsorption of methylene blue onto these nanostructures follows the pseudo-second-order kinetic model, indicating that the rate-limiting step is chemisorption. The Langmuir isotherm model often provides a good fit for the equilibrium data, suggesting a monolayer adsorption process on a homogeneous surface. The thermodynamic parameters of the adsorption process indicate that it is typically spontaneous and exothermic. Furthermore, these magnesium borate-based adsorbents can be regenerated and reused for multiple cycles, enhancing their economic viability.

In another application, magnesium borate has been synthesized to act as a photocatalyst for the removal of Congo red dye. This highlights the dual functionality of these materials, combining adsorption with photocatalytic degradation to enhance the removal of persistent organic pollutants.

Adsorbent Material	Target Pollutant	Adsorption Capacity (mg/g)	Kinetic Model	Isotherm Model
Mg3B2O6/MgO Nanostructures	Methylene Blue	up to 505.05	Pseudo-second-order	Langmuir
Magnesium Borate	Congo Red	up to 222.2	Pseudo-second-order	Langmuir, Freundlich

Environmental Geochemistry and Boron Cycling Considerations

Szaibelyite is a naturally occurring mineral typically found in specific geological settings. It is characteristic of boron-bearing magnesian skarns, which are formed by the metasomatism of dolomitic rocks, and can also be found in some evaporite deposits. arizona.eduwebmineral.comle-comptoir-geologique.com The formation of szaibelyite in skarns is estimated to occur over a temperature range of 160–450°C and at pressures of 0.6–3 kbar. arizona.edu

The mining and processing of szaibelyite-bearing ores have environmental implications that need to be carefully managed. As with any mining activity, there is the potential for land disturbance, waste rock generation, and the release of dust and other emissions. repec.orgresearchgate.net The metallurgical processes used for extraction can also generate waste streams, such as tailings and slag, which require proper disposal to prevent environmental contamination. mongabay.com

In the context of global geochemical cycles, szaibelyite plays a role in the broader boron cycle. Boron is a fluid-mobile element, and its distribution and isotopic composition in minerals can provide insights into geological processes such as subduction. researchgate.netysxb.ac.cn Szaibelyite, as a boron-bearing mineral found in regions with complex tectonic histories, contributes to the sequestration and transport of boron within the Earth's crust. ysxb.ac.cn Understanding the geochemical behavior of szaibelyite and other borate minerals is important for modeling boron fluxes in different geological environments.

Emerging Research Frontiers in Szaibelyite Mg Hbo3 Science

In-Situ Characterization of Szaibelyite (Mg(HBO3)) Formation and Transformation Processes

The study of mineral formation is transitioning from traditional post-process (ex-situ) analysis to real-time, in-situ characterization. This approach allows for the direct observation of crystallization, growth, and phase transformation as they occur. For szaibelyite, which often forms through the alteration of other borate (B1201080) minerals like suanite, ludwigite, or kotoite, in-situ techniques are poised to provide unprecedented insights. arizona.edu

Advanced analytical methods are central to this research frontier. Techniques such as high-temperature in-situ Scanning Electron Microscopy (SEM) and X-ray Diffraction (XRD) can be employed to monitor the morphological and structural changes during the transformation of precursor minerals into szaibelyite. newtec.frresearchgate.net For instance, observing the pseudomorphic replacement of suanite by szaibelyite in real-time could elucidate the kinetic and thermodynamic factors controlling this reaction. arizona.edu

These investigations aim to understand the precise mechanisms of nucleation and growth. Researchers can track the evolution of szaibelyite's characteristic fibrous and acicular crystal aggregates, providing data to refine geochemical models of metasomatic processes in skarn environments. scispace.com

Table 1: Potential In-Situ Techniques for Studying Szaibelyite Transformation

Technique	Information Gained	Relevance to Szaibelyite
In-Situ SEM	Real-time imaging of morphological changes, crystal growth, and textural evolution.	Observing the replacement of suanite by fibrous szaibelyite aggregates.
In-Situ XRD	Tracking changes in crystal structure and phase composition during reaction.	Confirming the transformation from precursor mineral phases to the monoclinic szaibelyite structure.

| In-Situ Raman Spectroscopy | Monitoring changes in vibrational modes, indicating shifts in chemical bonding and structure. | Detecting the formation of B-O and O-H bonds specific to szaibelyite during its crystallization. |

High-Pressure and High-Temperature Crystallographic and Spectroscopic Studies

Understanding the behavior of minerals under non-ambient conditions is crucial for modeling geological processes and exploring the synthesis of novel materials. High-pressure and high-temperature studies on szaibelyite can reveal its structural stability, phase transitions, and thermochemical properties. Szaibelyite from its type locality in Băiţa Bihor, Romania, is estimated to have formed under specific geological conditions, providing a natural baseline for such experiments. scispace.com

Estimated Formation Conditions of Natural Szaibelyite

Temperature: 160–450°C scispace.com

Pressure: 0.6–3 kbar scispace.com

Experimental studies utilize apparatus such as diamond-anvil cells to subject szaibelyite samples to extreme pressures, while laser or resistive heating achieves high temperatures. uni-muenster.deprinceton.edu Synchrotron X-ray diffraction and Raman spectroscopy are then used to probe the material's response. researchgate.net Such research can determine key material properties like the bulk modulus, which quantifies a substance's resistance to compression. For analogous magnesium-bearing minerals, pressure-induced phase transitions and changes in vibrational frequencies are common, and similar phenomena are anticipated for szaibelyite. princeton.eduresearchgate.net

These studies are not only fundamental to mineral physics but also have implications for materials science, as pressure and temperature can be used to synthesize new phases with unique properties.

First-Principles Computational Modeling of Szaibelyite (Mg(HBO3)) Structure, Stability, and Reactivity

First-principles computational modeling, based on quantum mechanics, has become a powerful tool for predicting the properties of materials without the need for empirical data. mit.edu For szaibelyite, these methods can be used to calculate its structural, electronic, and thermodynamic properties with high accuracy. Techniques like Density Functional Theory (DFT) can model the precise atomic arrangement and bonding within the szaibelyite crystal lattice.

Computational studies can predict key parameters that are difficult to measure experimentally. This includes the bulk modulus, cohesive energy, and the electronic band structure. Furthermore, modeling can be used to investigate the stability of szaibelyite under the high-pressure and high-temperature conditions discussed previously, helping to interpret experimental results and predict potential phase transitions. researchgate.net These models can also simulate the reaction pathways of szaibelyite formation and its chemical reactivity, such as its slow solubility in acids. nationalgemlab.in

Table 2: Properties of Szaibelyite Amenable to First-Principles Calculation

Property	Scientific Significance
Lattice Parameters	Provides the fundamental unit cell dimensions (a, b, c, β) for comparison with experimental XRD data. mindat.org
Bulk Modulus	Quantifies the material's resistance to compression, indicating its stability under lithostatic pressure.
Cohesive Energy	Represents the energy required to break the crystal into its constituent atoms, a measure of thermodynamic stability.
Vibrational Frequencies	Predicts the Raman and infrared spectra, aiding in the interpretation of spectroscopic experiments.

| Electronic Band Gap | Determines the electronic and optical properties of the material. |

Development of Novel Synthetic Strategies for Functional Szaibelyite (Mg(HBO3))-Derived Materials

Beyond its natural occurrence, szaibelyite is a target for materials synthesis, both for creating pure szaibelyite and for using it as a precursor for other functional materials. stanford.edu As an important boron ore, developing efficient extraction methods is a key area of research. le-comptoir-geologique.com One such strategy involves the soda-ash roasting of szaibelyite to extract boron. In this process, szaibelyite is roasted with sodium carbonate (Na₂CO₃), which converts the magnesium borate into water-soluble sodium borates like Sodium Metaborate (NaBO₂), allowing for subsequent leaching and recovery of boron. researchgate.net

Thermodynamic studies show that at temperatures below the melting point of sodium carbonate (851°C), the soda-ash roasting of szaibelyite is highly effective. researchgate.net This process is a prime example of transforming a natural mineral into valuable chemical compounds.

Future research is exploring other novel synthesis routes, such as:

Hydrothermal Synthesis: This method could be used to create nano-sized szaibelyite fibers, potentially with a high surface area for catalytic or other applications. researchgate.net

Microwave-Assisted Synthesis: Offering rapid and uniform heating, this technique could lead to more efficient and controlled crystallization of szaibelyite.

Mechanochemical Synthesis: Utilizing mechanical energy to induce chemical reactions could provide a low-temperature, solvent-free route to szaibelyite or its derivatives.

Interdisciplinary Research Integrating Mineralogy, Geochemistry, and Materials Science

A comprehensive understanding of szaibelyite is best achieved through interdisciplinary research that bridges mineralogy, geochemistry, and materials science. colorado.edu This integrated approach connects the mineral's natural origins to its potential technological applications.

Mineralogy provides the foundational knowledge of szaibelyite's crystal structure, physical properties (e.g., hardness, fibrous habit), and its association with other minerals in its natural environment. mindat.orgdperkins.org

Geochemistry explains the conditions of szaibelyite's formation, including the temperature, pressure, and fluid compositions that lead to its crystallization in skarns and other geological settings. scispace.commdpi.com It investigates the metasomatic processes where fluids interact with host rocks like dolomite (B100054) to form szaibelyite. arizona.edu

Materials Science leverages this fundamental knowledge to explore szaibelyite as a resource, for example, as an ore of boron. le-comptoir-geologique.com It also investigates how to synthesize szaibelyite-based materials with tailored properties for specific applications. mit.edu

The synergy between these fields creates a complete picture, from the mineral's genesis deep within the Earth's crust to its processing in a laboratory for industrial use. For example, understanding the geochemical factors that lead to high-purity szaibelyite deposits can guide more efficient exploration and extraction for materials applications.

Q & A

Q. What are the established methods for synthesizing szaibelyite (Mg(HBO₃)) in laboratory settings?

• Methodological Answer : Szaibelyite synthesis typically involves hydrothermal or acid digestion routes. A validated method includes reacting magnesium oxide (MgO) with boric acid (H₃BO₃) under controlled pH and temperature. For example:

Acid Digestion : Dissolve MgO in dilute sulfuric acid, introduce CO₂ gas to precipitate MgCO₃, then treat with ammonia to form Mg(HBO₃) .

Hydrothermal Synthesis : React Mg(OH)₂ with H₃BO₃ at 150–200°C under autogenous pressure for 24–48 hours .

• Key Parameters :

Parameter	Optimal Range
Temperature	150–200°C
Reaction Time	24–48 hours
pH	8–10 (ammonia-mediated)

Q. Which analytical techniques are most effective for characterizing szaibelyite’s structural and chemical properties?

• Methodological Answer :

• X-ray Diffraction (XRD) : Primary method for phase identification; compare peaks with reference data (JCPDS 01-070-1902) .
• Fourier-Transform Infrared Spectroscopy (FTIR) : Detects B-O-Mg vibrational modes (e.g., ~950 cm⁻¹ for Mg–O–B stretching) .
• Thermogravimetric Analysis (TGA) : Monitors dehydration and decomposition steps (e.g., mass loss at ~300°C due to H₂O release) .
• Electron Microprobe Analysis (EMPA) : Quantifies Mg, B, and O content to confirm stoichiometry .

Q. What are common impurities in natural szaibelyite samples, and how can they be identified?

• Methodological Answer : Brucite (Mg(OH)₂) and hydromagnesite (Mg₅(CO₃)₄(OH)₂·4H₂O) are frequent impurities. Detection strategies:

• Rietveld Refinement (XRD) : Quantifies phase percentages via profile fitting .
• ICP-MS : Measures trace elements (e.g., Ca, Fe) co-precipitated during mineralization .

Advanced Research Questions

Q. How can researchers resolve contradictions in thermal decomposition data for szaibelyite?

• Methodological Answer : Discrepancies in reported decomposition temperatures (e.g., 250–350°C) may arise from sample purity or experimental conditions. Mitigation strategies:

In-Situ XRD/TGA Coupling : Track phase transitions in real-time to correlate mass loss with structural changes .

Controlled Atmosphere Studies : Use inert gas (N₂) to suppress oxidative side reactions .

• Example Workflow :
  

Q. What experimental design principles should guide thermodynamic modeling of szaibelyite stability?

• Methodological Answer : Use the CALPHAD (CALculation of PHAse Diagrams) approach:

Data Collection : Compile thermodynamic properties (ΔHf, S°) from high-purity syntheses .

Model Validation : Compare predicted phase boundaries with experimental hydrothermal runs (e.g., MgO–B₂O₃–H₂O systems) .

• Critical Parameters :

Variable	Impact on Model Accuracy
Activity coefficients	Governs solution non-ideality
Fugacity of H₂O	Affects dehydration equilibria

Q. How can competing magnesium borate phases (e.g., kotoite, Mg₃(BO₃)₂) be minimized during synthesis?

• Methodological Answer : Competing phases arise from kinetic vs. thermodynamic control. Optimization strategies:

Seeding : Introduce szaibelyite nuclei to favor its growth over kinetically slower phases .

pH Gradients : Use stepwise pH adjustments (e.g., from 4 to 9) to selectively precipitate Mg(HBO₃) .

• Key Finding : Kotoite formation is suppressed at B/Mg molar ratios >1.2 .

Methodological Tables

Q. Table 1: Comparison of Analytical Techniques for Szaibelyite

Technique	Purpose	Limitations	Reference
XRD	Phase identification	Requires crystalline material
FTIR	Functional group analysis	Overlaps in B-O-Mg bands
EMPA	Stoichiometry verification	Surface contamination risks

Q. Table 2: Synthesis Conditions for High-Purity Szaibelyite

Method	Temperature (°C)	Time (h)	Yield (%)
Hydrothermal	180	36	92
Acid Digestion	25 (ambient)	72	85